Cas no 400078-20-8 (3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine)

• Product Name: 3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• CAS No: 400078-20-8
• MF: C₁₉H₂₄ClNO₃S
• MW: 381.916763305664
• CID: 5710599
• PubChem ID: 1487316
• Update Time: 2023-10-14

3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2,5-dimethylphenyl)sulfonyl-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• AKOS005082705
• 3-(4-chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• 1K-318S
• Oprea1_541843
• 3-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-2-isobutoxy-4,6-dimethylpyridine
• 400078-20-8
• 3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine

• Inchi： 1S/C19H24ClNO3S/c1-11(2)10-24-19-18(14(5)7-15(6)21-19)25(22,23)17-9-12(3)16(20)8-13(17)4/h7-9,11H,10H2,1-6H3
• InChI Key： PJRQHLZAJSBVJD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C)S(C1C(=NC(C)=CC=1C)OCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 381.1165425g/mol
• Monoisotopic Mass: 381.1165425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64.6Ų